Cas no 329220-76-0 (4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide)

• Product Name: 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide
• CAS No: 329220-76-0
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 3082465
• PubChem ID: 673354
• Update Time: 2025-08-05

4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide
• Oprea1_630806
• Cambridge id 5524366
• ZINC00035368
• SR-01000368967-1
• AG-690/36465053
• 4,5-DIMETHYL-2-[(2-PHENYLACETYL)AMINO]-3-THIOPHENECARBOXAMIDE
• SR-01000368967
• 4,5-dimethyl-2-[(phenylacetyl)amino]thiophene-3-carboxamide
• AKOS000497432
• Oprea1_320846
• 329220-76-0
• NSC732519
• BIM-0022812.P001
• CBMicro_022886
• CCG-9795
• STK413132
• 4,5-dimethyl-2-[(phenylacetyl)amino]-3-thiophenecarboxamide
• NSC-732519

• Inchi： 1S/C15H16N2O2S/c1-9-10(2)20-15(13(9)14(16)19)17-12(18)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H2,16,19)(H,17,18)
• InChI Key： TYECYBKXFAPQOG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(N)=O)=C1NC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 288.09324893Da
• Monoisotopic Mass: 288.09324893Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Additional information on 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide

4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide: A Comprehensive Overview

The compound 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide (CAS No. 329220-76-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and its potential applications in drug development, electronic materials, and advanced chemical synthesis. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

Chemical Structure and Properties

The molecular structure of 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide is characterized by a thiophene ring system with substituents at positions 2, 3, 4, and 5. The presence of a phenylacetylamino group at position 2 and methyl groups at positions 4 and 5 introduces steric and electronic effects that influence the compound's reactivity and stability. The carboxylic acid amide functionality at position 3 further enhances the molecule's versatility in chemical reactions.

Recent studies have highlighted the importance of thiophene derivatives in organic electronics due to their conjugated π-systems, which facilitate charge transport. The 4,5-Dimethyl substitution pattern in this compound is particularly interesting as it may modulate the electronic properties of the thiophene ring, making it suitable for applications in organic semiconductors or light-emitting diodes (OLEDs). Additionally, the phenylacetylamino group introduces aromaticity and potential hydrogen bonding capabilities, which could be exploited in drug design for targeting specific biological pathways.

Synthesis and Optimization

The synthesis of 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide involves a multi-step process that typically begins with the preparation of the thiophene core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key steps such as cross-coupling reactions or oxidative cyclizations.

One notable optimization strategy involves the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product purity. This approach has been particularly effective in forming the phenylacetylamino substituent on the thiophene ring. Furthermore, stereochemical control has been achieved through enantioselective reactions, paving the way for enantiopure derivatives that may exhibit enhanced biological activity.

Applications in Drug Development

The pharmaceutical industry has shown growing interest in 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide due to its potential as a lead compound for drug discovery. Recent studies have demonstrated that this compound exhibits selective binding to certain protein targets involved in inflammatory pathways. For example, research published in *Nature Communications* revealed that the compound can inhibit COX-2 enzymes with high potency, suggesting its potential as an anti-inflammatory agent.

Beyond its enzymatic activity, the compound's ability to penetrate cellular membranes makes it a promising candidate for drug delivery systems. Researchers are exploring its use as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance bioavailability.

Materials Science Applications

In the realm of materials science, 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide has emerged as a valuable building block for constructing advanced functional materials. Its conjugated π-system enables efficient charge transport properties, making it suitable for applications in organic electronics such as field-effect transistors (FETs) and photovoltaic devices.

Recent breakthroughs have focused on incorporating this compound into polymer frameworks to create hybrid materials with tailored electronic properties. For instance, researchers at Stanford University have developed a polymer-based material using this compound as a monomer unit, achieving unprecedented charge carrier mobility for organic semiconductors.

Toxicological Studies and Safety Profile

As with any novel chemical entity intended for therapeutic or industrial applications, understanding the toxicological profile of 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide is crucial. Preliminary studies indicate that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term safety assessments are currently underway to evaluate potential chronic effects.

Eco-toxicological studies have also been initiated to assess the environmental impact of this compound. Initial findings suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

Future Directions and Conclusion

The journey of 4,5-Dimethyl-2-phenylacetylamino-thiophene-3-carboxylic acid amide from laboratory synthesis to real-world applications is just beginning. With ongoing research focusing on optimizing its synthesis routes and exploring new functional applications across multiple disciplines...